2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide

• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-N-[3-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C20H22N2O4/c1-25-18-7-5-15(6-8-18)13-19(23)21-17-4-2-3-16(14-17)20(24)22-9-11-26-12-10-22/h2-8,14H,9-13H2,1H3,(H,21,23)
• InChI Key: FQZQTCGNNXJAHL-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide is a chemical compound that belongs to the class of N-phenylacetamides. It is also known as N-(4-methoxyphenyl)-3-(morpholin-4-yl)acetamide or MPA-NB. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT2A receptor and a full agonist at the dopamine D2 receptor. These receptors are involved in the regulation of mood, cognition, and reward processing.
Biochemical and Physiological Effects:
2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide has been shown to increase the release of dopamine and serotonin in the brain. This can lead to increased feelings of pleasure and reward. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide in lab experiments is its ability to selectively target specific receptors in the brain. This can help researchers better understand the role of these receptors in various physiological processes. However, one limitation of using this compound is its potential for abuse and addiction, which can make it difficult to conduct research in humans.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide. One area of interest is its potential use in the treatment of addiction, anxiety, and depression. Additionally, researchers may investigate the effects of this compound on other neurotransmitter systems in the brain. Finally, studies may be conducted to determine the long-term effects of this compound on the brain and behavior.
In conclusion, 2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. Its ability to selectively target specific receptors in the brain makes it a valuable tool for researchers studying the role of these receptors in physiological processes. However, its potential for abuse and addiction highlights the need for caution when conducting research in humans. Further research is needed to fully understand the potential of this compound in various fields.

Synthesis Methods

The synthesis of 2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide is a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with morpholine to form N-(4-methoxybenzoyl)morpholine. This compound is then reacted with ethyl chloroacetate to form N-(4-methoxybenzoyl)morpholine-3-carboxylate. Finally, the carboxylate is reacted with aniline to form 2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide.

Scientific Research Applications

2-(4-methoxyphenyl)-N-[3-(morpholin-4-ylcarbonyl)phenyl]acetamide has shown potential therapeutic applications in various fields such as neuroscience, psychiatry, and pharmacology. It has been studied for its effects on the serotonin and dopamine systems in the brain, which are involved in mood regulation and reward processing. Additionally, this compound has been investigated for its potential use in the treatment of addiction, anxiety, and depression.